Cas no 6626-80-8 (2-(hydrazinecarbonyl)-3-nitrobenzoic Acid)

• Product Name: 2-(hydrazinecarbonyl)-3-nitrobenzoic Acid
• CAS No: 6626-80-8
• MF: C₈H₇N₃O₅
• MW: 225.158281564713
• CID: 1706573
• PubChem ID: 5161106
• Update Time: 2025-04-21

2-(hydrazinecarbonyl)-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydrazinecarbonyl)-3-nitrobenzoic Acid
• NSC58310
• AC1NPN3G
• NSC-58310
• NSC58310; AC1NPN3G; NSC-58310;
• 6626-80-8
• DTXSID60409030

• Inchi： 1S/C8H7N3O5/c9-10-7(12)6-4(8(13)14)2-1-3-5(6)11(15)16/h1-3H,9H2,(H,10,12)(H,13,14)
• InChI Key： ZFLWDLJBFKQAMJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1C(=O)O)[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 225.03861
• Monoisotopic Mass: 225.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 135.56
• LogP: 1.51090